![molecular formula C19H22N2O3 B268923 N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)propanamide](/img/structure/B268923.png)
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)propanamide
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Overview
Description
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)propanamide, also known as Celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain and inflammation associated with various diseases such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Celecoxib is a selective COX-2 inhibitor, which means it selectively inhibits the enzyme cyclooxygenase-2 (COX-2), responsible for the production of prostaglandins that cause inflammation and pain.
Mechanism of Action
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)propanamide selectively inhibits COX-2, which is responsible for the production of prostaglandins that cause inflammation and pain. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain. This compound also has anti-angiogenic and pro-apoptotic effects, which contribute to its anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reducing inflammation, pain, and fever. This compound also has anti-angiogenic and pro-apoptotic effects, which contribute to its anticancer properties. Additionally, this compound has been found to have neuroprotective effects and can reduce the risk of developing Alzheimer's disease. This compound has also been shown to have cardioprotective effects by reducing inflammation and inhibiting platelet aggregation.
Advantages and Limitations for Lab Experiments
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)propanamide has several advantages for lab experiments, including its high selectivity for COX-2 and its well-established safety profile. However, this compound has some limitations, including its relatively low potency compared to other COX-2 inhibitors and its limited solubility in water.
Future Directions
There are several future directions for research on N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)propanamide, including its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and cardiovascular diseases. Additionally, further studies are needed to investigate the mechanism of action of this compound and to identify potential biomarkers for predicting response to this compound treatment. Finally, novel formulations of this compound with improved solubility and potency may also be developed.
Synthesis Methods
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)propanamide can be synthesized in several ways, but the most common method involves the reaction of 4-ethylphenol with 4-bromobenzene sulfonamide, followed by the reaction of the resulting intermediate with 3-acetylamino-4-methylbenzoic acid. The final product is obtained by acylation of the intermediate with propionic anhydride.
Scientific Research Applications
N-[3-(acetylamino)phenyl]-2-(4-ethylphenoxy)propanamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and cardiovascular diseases. Several studies have shown that this compound can inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has been shown to have neuroprotective effects and can reduce the risk of developing Alzheimer's disease. This compound has also been found to have cardioprotective effects by reducing inflammation and inhibiting platelet aggregation.
properties
Molecular Formula |
C19H22N2O3 |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
N-(3-acetamidophenyl)-2-(4-ethylphenoxy)propanamide |
InChI |
InChI=1S/C19H22N2O3/c1-4-15-8-10-18(11-9-15)24-13(2)19(23)21-17-7-5-6-16(12-17)20-14(3)22/h5-13H,4H2,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
CUOXWAPXQNDIRT-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)OC(C)C(=O)NC2=CC=CC(=C2)NC(=O)C |
Canonical SMILES |
CCC1=CC=C(C=C1)OC(C)C(=O)NC2=CC=CC(=C2)NC(=O)C |
Origin of Product |
United States |
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